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Compound of Interest

Compound Name: Alexa Fluor 555

Cat. No.: B1242918

Alexa Fluor 555: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical structure, properties, and common
applications of Alexa Fluor 555, a widely used fluorescent dye in biological research.

Core Chemical and Spectroscopic Properties

Alexa Fluor 555 is a bright, orange-fluorescent dye belonging to the cyanine dye family.[1] Its
chemical structure is characterized by a sulfonated cyanine core, which imparts high water
solubility and pH insensitivity.[1][2][3] This sulfonation makes the dye negatively charged and
hydrophilic, which helps to prevent aggregation and non-specific binding during labeling and
imaging experiments.[2][3] The spectra of Alexa Fluor 555 are nearly identical to those of Cy3,
allowing for its use with optical filters designed for Cy3.[4] However, Alexa Fluor 555
conjugates are generally more fluorescent and photostable than their Cy3 counterparts.[4][5][6]

Quantitative Data Summary

The key photophysical and chemical properties of Alexa Fluor 555 are summarized in the
table below for easy reference and comparison.
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Property Value Reference
Excitation Maximum 555 nm [718]
Emission Maximum 565 nm [71[8]

Molar Extinction Coefficient 150,000 - 155,000 cm—tM—1 [B1[71[91[10]
Fluorescence Quantum Yield ~0.10 [3]

~1250 g/mol (for C2

Molecular Weight o [3][11]
Maleimide)

Optimal pH Range 4-10 [2][5][12]

Fluorescence Lifetime ~0.23 ns (free dye) [13]

Conjugation Chemistries and Reactive Forms

Alexa Fluor 555 is available in several reactive forms, each designed to specifically couple
with a different functional group on a target molecule, such as a protein, antibody, or nucleic
acid. The choice of reactive form is critical for successful bioconjugation.
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Reactive Forms Target Functional Groups

Forms stable
Succinimidyl Ester amide bond Primary Amines
(NHS Ester) (-NH2)
Forms stable
_ thioether bond Thiols / Sulfhydryls
Alexa Fluor 555 Core (-SH)
Alexa Fluor 555
Hydrazide Forms hydrazone bond Aldehy(dgzsg)etones
Click Chemistry
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Immunofluorescence Staining Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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